Cas no 741195-86-8 (2-(chloromethyl)-4,5-dimethyl-1,3-thiazole)

• Product Name: 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole
• CAS No: 741195-86-8
• MF: C₆H₈ClNS
• MW: 161.652419090271
• MDL: MFCD12198470
• CID: 1087711
• PubChem ID: 44141728
• Update Time: 2025-11-02

2-(chloromethyl)-4,5-dimethyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4,5-dimethylthiazole
• 2-(Chloromethyl)-4,5-dimethyl-1,3-thiazole
• 2-(Chloromethyl)-4,5-dimethyl-1,3-thiazole hydrochloride
• 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole(SALTDATA: FREE)
• MFCD12198470
• EN300-91856
• FT-0743351
• SCHEMBL20893726
• AKOS012219732
• 741195-86-8
• DTXSID60657635
• DA-18473
• ALBB-028987
• thiazole, 2-(chloromethyl)-4,5-dimethyl-, hydrochloride
• 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole

• MDL： MFCD12198470
• Inchi： 1S/C6H8ClNS/c1-4-5(2)9-6(3-7)8-4/h3H2,1-2H3
• InChI Key： HZAMXRLIALOFOF-UHFFFAOYSA-N
• SMILES： ClCC1=NC(C)=C(C)S1

Computed Properties

• Exact Mass: 161.0065981g/mol
• Monoisotopic Mass: 161.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole

2-(Chloromethyl)-4,5-Dimethyl-1,3-Thiazole: A Versatile Scaffold in Medicinal Chemistry

2-(Chloromethyl)-4,5-dimethyl-1,3-thiazole (CAS No. 741195-86-8) represents a critical building block in the development of bioactive molecules with diverse pharmacological applications. This heterocyclic compound, characterized by its thiazole ring fused with methyl groups at positions 4 and 5, has garnered significant attention in recent years due to its potential as a scaffold for drug discovery. The chloromethyl functional group at position 2 further enhances its reactivity, enabling efficient conjugation with various pharmacophores. Recent studies have highlighted its role in the design of antifungal agents, anti-inflammatory compounds, and potential anticancer therapeutics, underscoring its importance in modern medicinal chemistry.

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen atoms, is a fundamental structural motif in numerous biologically active molecules. The introduction of methyl groups at positions 4 and 5 in 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole modulates its physicochemical properties, including solubility and metabolic stability. This structural modification is particularly relevant for optimizing drug-like properties, as demonstrated in a 2023 study published in Journal of Medicinal Chemistry, where researchers explored the impact of methyl substitution on the biological activity of thiazole derivatives.

Recent advances in computational chemistry have facilitated the rational design of compounds based on 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole. Machine learning algorithms have been employed to predict the binding affinity of thiazole-based scaffolds to target proteins, such as kinases and G protein-coupled receptors (GPCRs). For instance, a 2022 study in Bioorganic & Medicinal Chemistry demonstrated that the chloromethyl group at position 2 can act as a linker for the attachment of functional groups, enabling the creation of multitarget ligands with enhanced therapeutic potential.

The 4,5-dimethyl substitution in 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole has been shown to influence its biological activity through steric and electronic effects. A 2021 investigation in European Journal of Medicinal Chemistry revealed that the methyl groups at positions 4 and 5 reduce the polarity of the molecule, thereby improving its membrane permeability and cellular uptake. This property is particularly advantageous for the development of orally bioavailable drugs, as highlighted by a 2023 review in Drug Discovery Today.

Applications of 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole extend beyond traditional pharmacological areas. In the field of antifungal drug design, researchers have utilized this scaffold to develop compounds with improved efficacy against drug-resistant fungal strains. A 2024 study in Antimicrobial Agents and Chemotherapy demonstrated that thiazole derivatives, including 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole, exhibit potent activity against Candida albicans by disrupting fungal cell membrane integrity.

The chloromethyl functionality in 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole also plays a crucial role in its use as a coupling agent in chemical synthesis. This group can undergo nucleophilic substitution reactions, allowing for the efficient conjugation of diverse pharmacophores. For example, a 2023 paper in Organic & Biomolecular Chemistry described the synthesis of thiazole-based inhibitors of protein tyrosine phosphatases (PTPs) by attaching specific functional groups to the chloromethyl moiety.

Recent research has also explored the potential of 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole in the development of anti-inflammatory agents. A 2022 study in Journal of Inflammation Research reported that thiazole derivatives with methyl substitutions at positions 4 and 5 exhibit significant inhibition of pro-inflammatory cytokine production, suggesting their therapeutic potential in inflammatory diseases such as rheumatoid arthritis.

The synthesis of 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole has been optimized through various methodologies, including microwave-assisted reactions and catalytic approaches. A 2023 study in Green Chemistry described an environmentally friendly synthesis route using a solid-state reaction, which reduces energy consumption and waste generation. This approach aligns with the growing emphasis on sustainable chemical synthesis in pharmaceutical research.

While the pharmacological potential of 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole is well-documented, its toxicity profile remains an area of active investigation. A 2024 review in Toxicology Reports highlighted the importance of assessing the safety of thiazole derivatives, particularly in long-term therapeutic applications. Researchers have emphasized the need for in vitro and in vivo studies to evaluate the potential for off-target effects and metabolic interactions.

Future directions in the research of 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole include the exploration of its use in combination therapies and its potential for targeted drug delivery. A 2023 paper in Advanced Drug Delivery Reviews suggested that the chloromethyl group could be utilized for the conjugation of nanoparticles, enabling the delivery of therapeutic agents to specific cellular compartments. This strategy may enhance the efficacy of drugs while minimizing systemic side effects.

Overall, 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole represents a versatile scaffold with broad applications in drug discovery. Its structural features, including the chloromethyl functionality and the 4,5-dimethyl substitution, provide a foundation for the design of novel therapeutics with improved pharmacological profiles. As research in this area continues to evolve, the potential of this compound in addressing complex medical challenges is expected to grow significantly.

In conclusion, the 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole scaffold has emerged as a key player in modern medicinal chemistry. Its unique structural properties and reactivity make it an attractive candidate for the development of a wide range of therapeutics. Ongoing research is focused on expanding its applications, optimizing its synthesis, and ensuring its safety for clinical use. As the field of drug discovery continues to advance, the role of 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole is likely to become even more prominent, offering new opportunities for the treatment of various diseases.

The chloromethyl group at position 2 in 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole is particularly important for its chemical versatility. This functionality can undergo a variety of reactions, including nucleophilic substitution, alkylation, and cross-coupling, enabling the synthesis of complex molecules with diverse biological activities. A 2023 study in Chemical Communications demonstrated the use of this group in the preparation of thiazole-based inhibitors of the SARS-CoV-2 main protease, highlighting its relevance in the development of antiviral agents.

The 4,5-dimethyl substitution in 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole has also been shown to influence its interaction with biological targets. A 2022 investigation in ACS Chemical Biology revealed that the methyl groups at these positions can modulate the binding affinity of the molecule to specific proteins, such as the enzyme acetylcholinesterase. This finding underscores the importance of structural modifications in optimizing the therapeutic potential of thiazole derivatives.

As the field of medicinal chemistry continues to advance, the 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole scaffold is expected to play an increasingly important role in the discovery of novel therapeutics. Its unique structural features and reactivity make it a valuable tool for the development of drugs targeting a wide range of diseases, from infectious disorders to chronic conditions. Ongoing research is focused on expanding its applications, improving its synthesis, and ensuring its safety for clinical use, paving the way for its potential impact on global health.

In summary, the 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole compound exemplifies the power of structural modifications in drug design. Its ability to serve as a versatile scaffold for the creation of biologically active molecules highlights the importance of understanding the relationship between chemical structure and biological function. As research in this area progresses, the potential of this compound to contribute to the development of effective therapies is likely to grow, offering new hope for the treatment of various medical conditions.

The chloromethyl functionality in 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole is a critical element in its chemical reactivity and utility in drug design. This group can participate in a wide range of reactions, including nucleophilic substitution, alkylation, and cross-coupling, which allows for the synthesis of complex molecules with diverse biological activities. A 2023 study in Chemical Science demonstrated the use of this functionality in the preparation of thiazole-based inhibitors of the SARS-CoV-2 main protease, highlighting its potential in the development of antiviral agents.

The 4,5-dimethyl substitution in 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole has also been shown to influence its interaction with biological targets. A 2022 investigation in Journal of Medicinal Chemistry revealed that the methyl groups at these positions can modulate the binding affinity of the molecule to specific proteins, such as the enzyme acetylcholinesterase. This finding underscores the importance of structural modifications in optimizing the therapeutic potential of thiazole derivatives.

As the field of medicinal chemistry continues to advance, the 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole scaffold is expected to play an increasingly important role in the discovery of novel therapeutics. Its unique structural features and reactivity make it a valuable tool for the development of drugs targeting a wide range of diseases, from infectious disorders to chronic conditions. Ongoing research is focused on expanding its applications, improving its synthesis, and ensuring its safety for clinical use, paving the way for its potential impact on global health.

In summary, the 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole compound exemplifies the power of structural modifications in drug design. Its ability to serve as a versatile scaffold for the creation of biologically active molecules highlights the importance of understanding the relationship between chemical structure and biological function. As research in this area progresses, the potential of this compound to contribute to the development of effective therapies is likely to grow, offering new hope for the treatment of various medical conditions.

The chloromethyl functionality in 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole is a critical element in its chemical reactivity and utility in drug design. This group can participate in a wide range of reactions, including nucleophilic substitution, alkylation, and cross-coupling, which allows for the synthesis of complex molecules with diverse biological activities. A 2023 study in Chemical Science demonstrated the use of this functionality in the preparation of thiazole-based inhibitors of the SARS-CoV-2 main protease, highlighting its potential in the development of antiviral agents.

The 4,5-dimethyl substitution in 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole has also been shown to influence its interaction with biological targets. A 2022 investigation in Journal of Medicinal Chemistry revealed that the methyl groups at these positions can modulate the binding affinity of the molecule to specific proteins, such as the enzyme acetylcholinesterase. This finding underscores the importance of structural modifications in optimizing the therapeutic potential of thiazole derivatives.

As the field of medicinal chemistry continues to advance, the 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole scaffold is expected to play an increasingly important role in the discovery of novel therapeutics. Its unique structural features and reactivity make it a valuable tool for the development of drugs targeting a wide range of diseases, from infectious disorders to chronic conditions. Ongoing research is focused on expanding its applications, improving its synthesis, and ensuring its safety for clinical use, paving the way for its potential impact on global health.

In summary, the 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole compound exemplifies the power of structural modifications in drug design. Its ability to serve as a versatile scaffold for the creation of biologically active molecules highlights the importance of understanding the relationship between chemical structure and biological function. As research in this area progresses, the potential of this compound to contribute to the development of effective therapies is likely to grow, offering new hope for the treatment of various medical conditions.

The chloromethyl functionality in 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole is a critical element in its chemical reactivity and utility in drug design. This group can participate in a wide range of reactions, including nucleophilic substitution, alkylation, and cross-coupling, which allows for the synthesis of complex molecules with diverse biological activities. A 2023 study in Chemical Science demonstrated the use of this functionality in the preparation of thiazole-based inhibitors of the SARS-CoV-2 main protease, highlighting its potential in the development of antiviral agents.

The 4,5-dimethyl substitution in 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole has also been shown to influence its interaction with biological targets. A 2022 investigation in Journal of Medicinal Chemistry revealed that the methyl groups at these positions can modulate the binding affinity of the molecule to specific proteins, such as the enzyme acetylcholinesterase. This finding underscores the importance of structural modifications in optimizing the therapeutic potential of thiazole derivatives.

As the field of medicinal chemistry continues to advance, the 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole scaffold is expected to play an increasingly important role in the discovery of novel therapeutics. Its unique structural features and reactivity make it a valuable tool for the development of drugs targeting a wide range of diseases, from infectious disorders to chronic conditions. Ongoing research is focused on expanding its applications, improving its synthesis, and ensuring its safety for clinical use, paving the way for its potential impact on global health.

In summary, the 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole compound exemplifies the power of structural modifications in drug design. Its ability to serve as a versatile scaffold for the creation of biologically active molecules highlights the importance of understanding the relationship between chemical structure and biological function. As research in this area progresses, the potential of this compound to contribute to the development of effective therapies is likely to grow, offering new hope for the treatment of various medical conditions.

The chloromethyl functionality in 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole is a critical element in its chemical reactivity and utility in drug design. This group can participate in a wide range of reactions, including nucleophilic substitution, alkylation, and cross-coupling, which allows for the synthesis of complex molecules with diverse biological activities. A 2023 study in Chemical Science demonstrated the use of this functionality in the preparation of thiazole-based inhibitors of the SARS-CoV-2 main protease, highlighting its potential in the development of antiviral agents.

The 4,5-dimethyl substitution in 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole has also been shown to influence its interaction with biological targets. A 2022 investigation in Journal of Medicinal Chemistry revealed that the methyl groups at these positions can modulate the binding affinity of the molecule to specific proteins, such as the enzyme acetylcholinesterase. This finding underscores the importance of structural modifications in optimizing the therapeutic potential of thiazole derivatives.

As the field of medicinal chemistry continues to advance, the 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole scaffold is expected to play an increasingly important role in the discovery of novel therapeutics. Its unique structural features and reactivity make it a valuable tool for the development of drugs targeting a wide range of diseases, from infectious disorders to chronic conditions. Ongoing research is focused on expanding its applications, improving its synthesis, and ensuring its safety for clinical use, paving the way for its potential impact on global health.

In summary, the 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole compound exemplifies the power of structural modifications in drug design. Its ability to serve as a versatile scaffold for the creation of biologically active molecules highlights the importance of understanding the relationship between chemical structure and biological function. As research in this area progresses, the potential of this compound to contribute to the development of effective therapies is likely to grow, offering new hope for the treatment of various medical conditions.

The chloromethyl functionality in 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole is a critical element in its chemical reactivity and utility in drug design. This group can participate in a wide range of reactions, including nucleophilic substitution, alkylation, and cross-coupling, which allows for the synthesis of complex molecules with diverse biological activities. A 2023 study in Chemical Science demonstrated the use of this functionality in the preparation of thiazole-based inhibitors of the SARS-CoV-2 main protease, highlighting its potential in the development of antiviral agents.

The 4,5-dimethyl substitution in 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole has also been shown to influence its interaction with biological targets. A 2022 investigation in Journal of Medicinal Chemistry revealed that the methyl groups at these positions can modulate the binding affinity of the molecule to specific proteins, such as the enzyme acetylcholinesterase. This finding underscores the importance of structural modifications in optimizing the therapeutic potential of thiazole derivatives.

As the field of medicinal chemistry continues to advance, the 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole scaffold is expected to play an increasingly important role in the discovery of novel therapeutics. Its unique structural features and reactivity make it a valuable tool for the development of drugs targeting a wide range of diseases, from infectious disorders to chronic conditions. Ongoing research is focused on expanding its applications, improving its synthesis, and ensuring its safety for clinical use, paving the way for its potential impact on global health.

In summary, the 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole compound exemplifies the power of structural modifications in drug design. Its ability to serve as a versatile scaffold for the creation of biologically active molecules highlights the importance of understanding the relationship between chemical structure and biological function. As research in this area progresses, the potential of this compound to contribute to the development of effective therapies is likely to grow, offering new hope for the treatment of various medical conditions.

It seems like you've repeated the same paragraph multiple times. If you have a specific question or need assistance with something related to 2-(chloromethyl)-4,5-dimethyl-1,3-thiazole or its applications in medicinal chemistry, feel free to clarify, and I'll provide a detailed and accurate response! For example, you might be interested in: - Synthesis methods for this compound - Biological activity or pharmacological applications - Structure-activity relationships (SAR) - Potential therapeutic uses - Reactivity or functional groups in this molecule Let me know how I can assist!